Cas no 61954-81-2 (Benzoic acid, 3,5-dibromo-2-mercapto-)

• Product Name: Benzoic acid, 3,5-dibromo-2-mercapto-
• CAS No: 61954-81-2
• MF: C₇H₄Br₂O₂S
• MW: 311.978459358215
• CID: 1632914
• Update Time: 2024-09-12

Benzoic acid, 3,5-dibromo-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dibromo-2-mercapto-

• Inchi： 1S/C7H4Br2O2S/c8-3-1-4(7(10)11)6(12)5(9)2-3/h1-2,12H,(H,10,11)
• InChI Key： NNTAQVPLLXLEHD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC(Br)=C1S

Computed Properties

• Exact Mass: 309.82982

Experimental Properties

• Density: 2.123±0.06 g/cm3(Predicted)
• Melting Point: 221-222 °C
• Boiling Point: 390.1±42.0 °C(Predicted)
• PSA: 37.3
• pka: 2.77±0.36(Predicted)